![molecular formula C17H17NO2 B2599325 Phenyl(2-phenylmorpholino)methanone CAS No. 920136-83-0](/img/structure/B2599325.png)
Phenyl(2-phenylmorpholino)methanone
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Overview
Description
Scientific Research Applications
- Phenyl(2-phenylmorpholino)methanone derivatives have been synthesized and evaluated for their in vitro protein tyrosine kinase inhibitory activity . Some of these derivatives exhibit promising activity, comparable to or even better than genistein (a positive reference compound). Protein kinases play a crucial role in cell function regulation, affecting processes like proliferation, growth, and differentiation.
- Water can participate in reactions as an oxygen donor, even in the presence of non-noble metals. For instance, phenyl(pyridin-2-yl)methanone can be produced through a transformation involving water and a palladium catalyst . This highlights the potential of phenyl(2-phenylmorpholino)methanone as an oxygen source in oxidation reactions.
- A new luminogen, (4-(phenothiazin-10-yl)phenyl)(pyren-1-yl)methanone (Py-BP-PTZ), has been synthesized. Its crystal structure and photophysical properties make it suitable for applications like mechanosensors and data recording . Phenyl(2-phenylmorpholino)methanone derivatives could similarly contribute to mechanochromic materials.
Protein Tyrosine Kinase Inhibition
Oxygen-Free Csp3-H Oxidation
Mechanochromic Luminescent Materials
Mechanism of Action
Target of Action
Similar compounds such as phenyl(piperazin-1-yl)methanone derivatives have been identified as inhibitors of monoacylglycerol lipase (magl), a therapeutic target for many pathologies .
Mode of Action
Based on the structural similarity to other phenylmorpholine derivatives, it can be hypothesized that phenyl(2-phenylmorpholino)methanone may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and hydrophobic interactions .
Biochemical Pathways
Phenylpropanoids, a class of compounds structurally related to phenyl(2-phenylmorpholino)methanone, are known to be involved in a wide range of secondary metabolites derived from the aromatic amino acid phenylalanine .
Pharmacokinetics
The physicochemical properties such as molecular weight, lipophilicity, and solubility can influence its bioavailability .
Result of Action
Similar compounds have shown antimicrobial activity and cytotoxicity .
properties
IUPAC Name |
phenyl-(2-phenylmorpholin-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO2/c19-17(15-9-5-2-6-10-15)18-11-12-20-16(13-18)14-7-3-1-4-8-14/h1-10,16H,11-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDUXHDAMTKMYEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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